molecular formula C10H11F2N3O2 B1403054 2-(4,4-Difluoropiperidin-1-yl)-5-nitropyridine CAS No. 1258234-21-7

2-(4,4-Difluoropiperidin-1-yl)-5-nitropyridine

Cat. No.: B1403054
CAS No.: 1258234-21-7
M. Wt: 243.21 g/mol
InChI Key: PAQPCEZFWFOVPC-UHFFFAOYSA-N
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Description

2-(4,4-Difluoropiperidin-1-yl)-5-nitropyridine is a useful research compound. Its molecular formula is C10H11F2N3O2 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

1258234-21-7

Molecular Formula

C10H11F2N3O2

Molecular Weight

243.21 g/mol

IUPAC Name

2-(4,4-difluoropiperidin-1-yl)-5-nitropyridine

InChI

InChI=1S/C10H11F2N3O2/c11-10(12)3-5-14(6-4-10)9-2-1-8(7-13-9)15(16)17/h1-2,7H,3-6H2

InChI Key

PAQPCEZFWFOVPC-UHFFFAOYSA-N

SMILES

C1CN(CCC1(F)F)C2=NC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

C1CN(CCC1(F)F)C2=NC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 2-chloro-5-nitropyridine (5 g, 31.5 mmol) and 4,4-difluoropiperidine hydrochloride (4.97 g) in ethanol (40 mL) at ambient temperature was added N,N-diisopropylethylamine (12.00 mL, 69.4 mmol) and the mixture heated to 70° C. for 18 hours. The reaction was concentrated, partitioned between CH2Cl2 and 1M NaOH. The organic phase concentrated and purified by chromatography (elution with 2% MeOH—CH2Cl2 then 3% MeOH—CH2Cl2) to provide the title compound as a yellow oil. MS (DCI) m/z 261 (M+NH4)+.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.97 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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